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Compound of Interest

Compound Name: 2-Bromo-5-chloronitrobenzene

Cat. No.: B041759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and molecular
weight of 2-Bromo-5-chloronitrobenzene, a key intermediate in various synthetic applications
within the pharmaceutical and chemical industries.

Chemical Identity and Formula

2-Bromo-5-chloronitrobenzene is an aromatic organic compound. Its structure consists of a
benzene ring substituted with a bromine atom, a chlorine atom, and a nitro group. The chemical
formula for this compound has been determined to be CsHsBrCINO-2.[1][2][3][4]

Molecular Weight

The molecular weight of a compound is a fundamental physical property, crucial for
stoichiometric calculations in chemical reactions and for material characterization. The
experimentally determined and calculated molecular weight of 2-Bromo-5-
chloronitrobenzene is approximately 236.45 g/mol .[1][2][4][5]

Data Summary

The following table summarizes the key physicochemical data for 2-Bromo-5-
chloronitrobenzene.
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Parameter Value
Chemical Formula CesH3BrCINO2
Molecular Weight 236.45 g/mol

Experimental Protocol: Molecular Weight
Calculation

The molecular weight of 2-Bromo-5-chloronitrobenzene is calculated by summing the atomic
weights of its constituent atoms. The calculation is based on the chemical formula and the
standard atomic weights of each element.

Methodology:

« ldentify the chemical formula: The molecular formula for 2-Bromo-5-chloronitrobenzene is
CeHs3BrCINO:.

o Determine the number of atoms for each element:
o Carbon (C): 6 atoms
o Hydrogen (H): 3 atoms
o Bromine (Br): 1 atom
o Chlorine (CI): 1 atom
o Nitrogen (N): 1 atom
o Oxygen (O): 2 atoms
o Obtain the standard atomic weight for each element:
o C:12.011 amu[6][7][8][°]

o H: 1.008 amu[10][11][12][13][14]
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[e]

Br: 79.904 amu[15][16][17][18][19]

o

Cl: 35.453 amu[20][21][22][23][24]

[¢]

N: 14.007 amu[25][26][27][28][29]

[¢]

0: 15.999 amu[30][31][32][33][34]

o Calculate the total molecular weight:

o (6*12.011) + (3 *1.008) + (1 * 79.904) + (1 * 35.453) + (1 * 14.007) + (2 * 15.999) =
236.45 g/mol

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of 2-
Bromo-5-chloronitrobenzene from its chemical formula and the atomic weights of its
constituent elements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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